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Compound of Interest

Compound Name: 4-Methoxypyridin-2-amine

Cat. No.: B134910

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the laboratory-scale synthesis of 4-
Methoxypyridin-2-amine, a key intermediate in the development of various bioactive
molecules. The protocol outlined below is based on established chemical literature, offering a
reliable method for obtaining this compound.

Overview

4-Methoxypyridin-2-amine, also known as 2-Amino-4-methoxypyridine, is a valuable building
block in medicinal chemistry and organic synthesis.[1] It serves as a molecular scaffold for the
creation of chiral drugs and nitrogen-containing ligands.[1] Notably, it has been identified as a
highly selective inhibitor of inducible nitric oxide synthase (iNOS), an enzyme implicated in
various inflammatory diseases.[2][3][4][5]

The primary synthesis route detailed here involves the nucleophilic aromatic substitution of 2-
amino-4-chloropyridine with sodium methoxide.[1][2][5] This method is favored for its
straightforward procedure and good yield. An alternative, though less detailed in the available
literature, involves a copper-catalyzed coupling reaction from 2-bromo-4-methoxypyridine.[1]

Physicochemical Properties

A summary of the key physical and chemical properties of 4-Methoxypyridin-2-amine is
presented in the table below for easy reference.
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Property Value
CAS Number 10201-73-7
Molecular Formula CeHsN20
Molecular Weight 124.14 g/mol
Appearance Yellow or yellow-white solid[1]
Melting Point 120-121 °C[1][3]
Boiling Point 258.6 + 20.0 °C (at atmospheric pressure)[1]
Density 1.1 g/cm3[1]
Soluble in DMSO, N,N-dimethylformamide, ethyl
Solubility acetate, and alcohol solvents; poor solubility in

water.[1]

Experimental Protocol: Synthesis from 2-Amino-4-

chloropyridine

This section details the step-by-step procedure for the synthesis of 4-Methoxypyridin-2-

amine.

Materials:

4-chloropyridin-2-amine

Sodium methanol solution (1 M)

Dichloromethane

Methanol

Silica gel for column chromatography

Anhydrous sodium sulfate
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Equipment:

Sealed reaction tube

Rotary evaporator

Magnetic stirrer with heating plate

Standard laboratory glassware

Column chromatography setup
Procedure:

o Reaction Setup: In a sealed reaction tube, dissolve 10 g (78.1 mmol) of 4-chloropyridin-2-
amine in 50 mL of a 1 M sodium methanol solution.[2]

o Reaction: Heat the reaction mixture to 145 °C and maintain this temperature for 6 hours with
continuous stirring.[2]

o Solvent Removal: After the reaction is complete, allow the mixture to cool to room
temperature. Remove the solvent by distillation under reduced pressure using a rotary
evaporator to obtain the crude product.[2]

« Purification: Purify the crude product by silica gel column chromatography.[2]
o Prepare a slurry of silica gel in the eluent.
o Load the crude product onto the column.
o Elute the column with a 10% dichloromethane solution in methanol.[2]

e Product Isolation: Collect the fractions containing the desired product and combine them.
Remove the solvent under reduced pressure to yield 4-Methoxypyridin-2-amine as an off-
white solid.[2] The expected yield is approximately 7.7 g (79%).[2]

Reaction and Yield Data
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The following table summarizes the quantitative data for the synthesis protocol described

above.
Molar Mass ( g/mol
Reactant | Amount (g) Moles (mmol)
4-chloropyridin-2-
] 128.56 10 78.1
amine
Sodium Methoxide (in
_ 54.02 4.22 78.1
1M solution)
Molar Mass ( Theoretical Actual Yield .
Product . Yield (%)
g/lmol ) Yield (g) (9)
4-
Methoxypyridin- 124.14 9.70 7.7 79
2-amine

Experimental Workflow

The following diagram illustrates the key steps in the synthesis and purification of 4-
Methoxypyridin-2-amine.

1. Mix 4-chloropyridin-2-amine 2. Heat at 145°C for 6h ove 4. Purify by Silica Gel 5. Isolate pure
and Sodium Methoxide Solution in a sealed tube reduced pressure Column Chromatography 4-Methoxypyridin-2-amine

Click to download full resolution via product page
Caption: Workflow for the synthesis of 4-Methoxypyridin-2-amine.
Safety Precautions
o Handle all chemicals in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.
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¢ Sodium methoxide is corrosive and flammable; handle with care.

e The reaction is performed at high temperature and pressure in a sealed tube; ensure the
glassware is appropriate for these conditions.

e 4-Methoxypyridin-2-amine is a pyridine derivative and may be harmful if ingested or
absorbed through the skin. It is also considered a risk to aquatic environments.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methoxypyridin-2-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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